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Solubility Data & Formulation Guide

The core challenge is that L-Moses has low aqueous solubility. The table below summarizes the available

quantitative data and recommended formulations to achieve workable solutions, particularly for in vivo

experiments.

Property / Parameter Value / Condition Details / Notes

Purity & Form ≥98% (HPLC); white to

light yellow/beige powder
[1] [2]

The free base form (CAS 2079885-05-3) is

commonly referenced. A dihydrochloride salt is
also available [3].

Solubility in DMSO ~33 mg/mL (92 mM) [1] Saturated solution.

2 mg/mL [2] Represents a lower, also reported value.

Solubility in Water Poor [1] Not recommended for direct dissolution.

Recommended In
Vivo Formulations

Various solvent mixtures

can be used [1].

See detailed protocols in the next section.

Detailed Protocols for In Vivo Formulations
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For animal studies, L-Moses often requires specific solvent systems. Here are two detailed protocols based

on supplier recommendations.

Injection Formulation 1 (DMSO-based)

Formula: DMSO : Tween 80 : Saline = 10 : 5 : 85 (v/v/v) [1].
Preparation:

Prepare a stock solution in DMSO (e.g., 100 mg/mL).
Mix the DMSO stock solution with Tween 80 (e.g., 100 μL DMSO stock + 50 μL Tween

80).
Dilute this mixture with saline to the final volume (e.g., +850 μL saline).

Mix well until a clear solution or uniform suspension is obtained.

Injection Formulation 2 (Aqueous Solubilizing Agent)

Formula: 20% SBE-β-CD in Saline [1].

Preparation:
Prepare the 20% SBE-β-CD solution by dissolving 2 g of SBE-β-CD in 10 mL of saline.

This solution can be stored at 4°C for up to one week.
To prepare the working solution, add your L-Moses product to the 20% SBE-β-CD

solution (e.g., 100 μL DMSO stock solution + 900 μL 20% SBE-β-CD solution).
Mix well. This formulation is ready for use in animals.

Experimental Workflow & Troubleshooting

The following diagram outlines the key decision points and steps for preparing and troubleshooting your L-

Moses solutions.
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Common Issues & Solutions

Start: L-Moses Powder

In Vitro Experiment In Vivo Experiment

Dissolve in DMSO
(≤ 33 mg/mL)

Use aqueous formulation
(e.g., 20% SBE-β-CD)

Solution is clear?

Proceed with experiment

Yes

Troubleshoot

No

Dilute in aqueous buffer.
Note: precipitation may occur.

Precipitation in buffer:
- Reduce final concentration
- Increase % of co-solvent

- Try different solubilizing agent

Low solubility in DMSO:
- Verify powder is fresh/stored properly

- Gently warm tube in hand
- Sonicate briefly

Click to download full resolution via product page

Key Handling & Storage Guidelines
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Proper handling is crucial for maintaining compound integrity and achieving reproducible results.

Storage Conditions: Store the powder desiccated at 2-8°C or -20°C [1] [2]. For stock solutions in
DMSO, store at -80°C for up to 6 months or -20°C for 1 month [1]. Always avoid repeated freeze-
thaw cycles by aliquoting stock solutions.
Solvent Check: If you encounter unexpected precipitation, first verify that your DMSO is fresh and

anhydrous. Old or contaminated DMSO can significantly reduce solubility.
Biological Activity Context: L-Moses is a potent and selective inhibitor of the PCAF/GCN5

bromodomain and has demonstrated neuroprotective effects in models of neuronal cell death
induced by Tunicamycin [4] [3]. Ensuring proper solubility is key to replicating such biological findings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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